Cas no 2648913-37-3 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-methylbutanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-methylbutanoic acid
• CAS No: 2648913-37-3
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 5767189
• PubChem ID: 165823958
• Update Time: 2025-10-31

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1528505
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-3-methylbutanoic acid
• 2648913-37-3
• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-methylbutanoic acid

• Inchi： 1S/C24H25F3N2O5/c1-13(2)21(22(31)32)29-20(30)11-19(24(25,26)27)28-23(33)34-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19,21H,11-12H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t19?,21-/m1/s1
• InChI Key： QVXTXNCSSUXUJZ-VGAJERRHSA-N
• SMILES： FC(C(CC(N[C@@H](C(=O)O)C(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-methylbutanoic acid

Compound CAS No 2648913-37-3: A Comprehensive Overview

The compound with CAS No 2648913-37-3, named (2R)-2-(3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-4,4,4-trifluorobutanamido)-3-methylbutanoic acid, is a highly specialized chemical entity with significant applications in the fields of pharmaceuticals and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a trifluorobutane moiety, and a chiral center at the second carbon atom.

Recent studies have highlighted the importance of this compound in peptide synthesis and drug delivery systems. The Fmoc group is widely recognized as a protective group in solid-phase peptide synthesis (SPPS), enabling precise control over the synthesis of complex peptides. The presence of the trifluorobutane moiety adds unique physicochemical properties, such as increased lipophilicity and metabolic stability, which are highly desirable in drug design.

The chiral center at the second carbon atom (R configuration) plays a critical role in determining the stereochemistry of the compound, which is essential for its biological activity. Stereoisomerism is a key factor in pharmacology, as it can significantly influence the efficacy and safety profile of a drug candidate.

Research into this compound has also explored its potential as a building block for constructing bioactive molecules. Its structure allows for modular assembly with other functional groups, facilitating the creation of diverse chemical libraries for high-throughput screening (HTS) in drug discovery.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving Fmoc protection chemistry and stereoselective synthesis techniques. The use of chiral auxiliaries or asymmetric catalysis can be employed to control the stereochemistry at the chiral center.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into its molecular structure and conformational properties.

The application of this compound extends beyond traditional pharmaceuticals. It has shown promise in the development of prodrugs and targeted drug delivery systems, where its unique properties can enhance bioavailability and reduce systemic toxicity.

In conclusion, CAS No 2648913-37-3 represents a cutting-edge chemical entity with multifaceted applications in modern chemistry and pharmacology. Its intricate structure and functional groups make it an invaluable tool in advancing drug discovery and development.